O-linoleyl-L-carnitine

Description

O-linoleyl-L-carnitine, also known as linoleyl carnitine, is a long-chain acyl fatty acid derivative ester of carnitine . It functions as a human metabolite and a human urinary metabolite . The compound is related to linoleic acid and is an O-octadecadienoyl-L-carnitine where the acyl group specified is linoleyl .

Linoleyl carnitine's significance lies in its role in lipid metabolism and energy production . Long-chain acyl fatty acid derivatives like linoleyl carnitine tend to accumulate in the cytosol and serum of individuals with mitochondrial carnitine palmitoyltransferase II (CPT II) deficiency . CPT II deficiency, the most common inherited disorder of lipid metabolism in adults, has two clinical forms: a severe infantile hepatocardiomuscular form and a milder adult muscular form . Energy production from long-chain fatty acids requires carnitine to transport these fatty acids into the mitochondrial matrix .

A similar compound, Linoleoyl-L-carnitine chloride, is utilized in various research areas, including metabolic studies, cardiovascular health, neuroscience, the cosmetic industry, and pharmaceutical development . L-carnitine, from which linoleoyl-L-carnitine is derived, is a chemical produced in the human brain, liver, and kidneys, and it assists the body in converting fat into energy .

• CAS No.: 36816-10-1
• Product Name: O-linoleyl-L-carnitine
• Molecular Formula: C25H49NO4
• Molecular Weight: 423.6 g/mol
• IUPAC Name: (3R)-3-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-4-(trimethylazaniumyl)butanoate
• Standard InChI: InChI=1S/C25H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(29)30-23(21-24(27)28)22-26(2,3)4/h9-10,12-13,23H,5-8,11,14-22H2,1-4H3/b10-9-,13-12-/t23-/m1/s1
• Standard InChIKey: MJLXQSQYKZWZCB-DQFWFXSYSA-N
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: (2R)-3-Carboxy-N,N,N-trimethyl-2-[[(9Z,12Z)-1-oxo-9,12-octadecadien-1-yl]oxy]-1-propanaminium; L-Linoleoylcarnitine; Linoleoylcarnitine
• PubChem Compound: 6450015
• Last Modified: Apr 15 2024